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Compound of Interest

Compound Name: Azido-PEG2-C6-OH

Cat. No.: B11933168

An In-depth Technical Guide to the Chemical Structure of Azido-PEG2-C6-OH

Introduction

Azido-PEG2-C6-OH is a heterobifunctional, PEG-based linker molecule commonly employed
in the fields of bioconjugation and drug development. Its linear structure and distinct terminal
functional groups make it a versatile tool for covalently linking different molecular entities. This
is particularly valuable in the synthesis of Proteolysis Targeting Chimeras (PROTACS), where it
serves as a linker to connect a ligand for a target protein with a ligand for an E3 ubiquitin
ligase.[1] The specific composition of Azido-PEG2-C6-OH—comprising an azide, a
polyethylene glycol (PEG) spacer, a hexyl chain, and a hydroxyl group—imparts desirable
properties such as increased solubility and optimized spatial orientation between the linked
moieties.

Detailed Chemical Structure

The chemical structure of Azido-PEG2-C6-OH can be systematically deconstructed into its four
primary components: the azido group, the di-ethylene glycol (PEG2) spacer, the hexyl (C6)
chain, and the terminal hydroxyl group.

e Azido Group (Ns): At one terminus of the molecule is an azide functional group. This group is
a cornerstone of “click chemistry," a set of biocompatible reactions known for their high
efficiency and specificity.[2] The azide group readily participates in Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
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reactions, allowing for the straightforward and stable conjugation to molecules containing an
alkyne group.[1]

o Polyethylene Glycol (PEG) Linker (-PEG2-): Adjacent to the azido group is a short
polyethylene glycol linker consisting of two ethylene glycol units. The chemical structure of
this segment is - (OCH2CHz)2 -. The inclusion of the PEG moiety enhances the aqueous
solubility and reduces the aggregation of the resulting conjugate. The flexibility of the PEG
chain can also be critical for allowing the two linked molecules to adopt an optimal
orientation for biological activity.

o Hexyl Chain (-C6-): The PEG linker is connected to a six-carbon aliphatic chain, also known
as a hexyl group. This -(CHz)e- chain provides spacing and can influence the lipophilicity of
the molecule. The length of this alkyl chain is a critical parameter in applications like
PROTAC design, as the overall distance between the two ends of the linker affects the
ternary complex formation and subsequent biological activity.

o Hydroxyl Group (-OH): The molecule terminates with a primary hydroxyl group. This
functional group provides a reactive site for further chemical modifications. For instance, it
can be activated or converted into other functional groups, such as an aldehyde, carboxylic
acid, or a leaving group for nucleophilic substitution, enabling a variety of conjugation
strategies.

The IUPAC name for this compound is 6-(2-(2-azidoethoxy)ethoxy)hexan-1-ol.[3] Its linear
chemical formula can be represented as N3-(CH2)2-O-(CHz2)2-O-(CHz2)s-OH.[2]

Physicochemical Properties

A summary of the key quantitative data for Azido-PEG2-C6-OH is presented in the table below
for easy reference.
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Property Value

Molecular Formula C10H21N303[3][4]

Molecular Weight 231.29 g/mol [4]

Exact Mass 231.1600 u[3]

Elemental Analysis C: 51.93%, H: 9.15%, N: 18.17%, O: 20.75%][3]

Molecular Structure Visualization

The logical relationship and connectivity of the constituent parts of Azido-PEG2-C6-OH can be
represented in the following diagram.

Azido Terminus PEG Spacer Alkyl Chain Hydroxyl Terminus

0O-CH2-CH2-O-CH2-CH:

Click to download full resolution via product page

Caption: Connectivity of functional groups in Azido-PEG2-C6-OH.

Applications in Research and Development

The unique heterobifunctional nature of Azido-PEG2-C6-OH makes it a valuable reagent in
several research and drug development applications:

o PROTAC Synthesis: As previously mentioned, this molecule is a widely used PEG-based
PROTAC linker.[1] The azide and hydroxyl groups provide orthogonal handles for the
sequential attachment of an E3 ligase ligand and a target protein ligand.

» Bioconjugation: The azide group allows for its use in click chemistry to label or crosslink
biomolecules such as proteins, peptides, and nucleic acids that have been modified to
contain an alkyne group.
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o Surface Modification: The hydroxyl group can be used to immobilize the linker onto surfaces,
which can then be further functionalized via the azide group for applications in diagnostics
and biomaterials.

In summary, Azido-PEG2-C6-OH is a well-defined chemical tool with a structure optimized for
modern bioconjugation techniques. Its distinct functional ends, combined with the beneficial
properties of the PEG and alkyl spacers, provide researchers with a versatile building block for
constructing complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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